Cas no 1260606-56-1 ((1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine hydrochloride)

• Product Name: (1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine hydrochloride
• CAS No: 1260606-56-1
• MF: C₆H₁₃ClN₂
• MW: 148.63
• MDL: MFCD12913818
• CID: 5088587
• Update Time: 2025-05-23

(1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine hydrochloride

• MDL： MFCD12913818
• Inchi： 1S/C6H12N2.ClH/c7-6-4-8-2-1-5(6)3-8;/h5-6H,1-4,7H2;1H/t5-,6-;/m0./s1
• InChI Key： VRFMYZNVWQYHJW-GEMLJDPKSA-N
• SMILES： [C@@H]12CN(CC1)C[C@@H]2N.Cl

Additional information on (1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine hydrochloride

Introduction to (1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine Hydrochloride

The compound with CAS No. 1260606-56-1, commonly referred to as (1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine hydrochloride, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and diverse applications in drug design and synthesis.

The name 1-Aza-bicyclo[2.2.1]heptane refers to the bicyclic structure of the molecule, where a nitrogen atom (aza) is incorporated into the bicyclo framework. The stereochemistry of the compound is specified by the configuration at the three chiral centers: (1R,3R,4S). This specific stereochemistry is crucial for determining the compound's physical properties and biological activity.

Recent studies have highlighted the importance of such bicyclic amines in medicinal chemistry due to their ability to interact with various biological targets. For instance, researchers have explored the potential of this compound as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles.

In terms of synthesis, the preparation of (1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine hydrochloride involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. The use of advanced catalytic methods and asymmetric induction techniques has enabled chemists to achieve high yields and enantiomeric excess in the synthesis of this compound.

The hydrochloride salt form of this compound is particularly interesting due to its improved solubility and stability compared to the free amine form. This makes it more suitable for applications in pharmaceutical formulations and analytical chemistry.

From an applications perspective, this compound has shown promise in several areas:

• Drug Discovery: Its unique structure makes it a valuable lead compound for designing novel therapeutics targeting various diseases.
• Catalysis: The bicyclic amine framework can serve as a ligand or catalyst in organocatalytic reactions, facilitating complex transformations in organic synthesis.
• Molecular Recognition: The stereochemistry of this compound allows for specific interactions with biomolecules, making it useful in supramolecular chemistry and materials science.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed its potential as an electron-rich nitrogen center capable of participating in various chemical transformations.

In conclusion, CAS No. 1260606-56-1 represents a versatile and intriguing molecule with broad implications across multiple disciplines within chemistry and beyond. Its unique properties and potential applications continue to make it an area of active research interest.